2-({1-[3-(Trifluoromethyl)phenyl]but-3-en-1-yl}amino)phenol

• CAS No.: 919113-98-7
• Molecular Formula: C17H16F3NO
• Molecular Weight: 307.31 g/mol
• IUPAC Name: 2-[1-[3-(trifluoromethyl)phenyl]but-3-enylamino]phenol
• InChI: InChI=1S/C17H16F3NO/c1-2-6-14(21-15-9-3-4-10-16(15)22)12-7-5-8-13(11-12)17(18,19)20/h2-5,7-11,14,21-22H,1,6H2
• InChI Key: XOCNZHSMCYFTDN-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C1=CC(=CC=C1)C(F)(F)F)NC2=CC=CC=C2O

Description

2-({1-[3-(Trifluoromethyl)phenyl]but-3-en-1-yl}amino)phenol is an organic compound that features a phenol group and a trifluoromethyl-substituted phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-({1-[3-(Trifluoromethyl)phenyl]but-3-en-1-yl}amino)phenol typically involves the reaction of 3-(trifluoromethyl)phenylamine with but-3-en-1-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation. The reaction mixture is heated to a specific temperature, often around 80-100°C, and stirred for several hours to ensure complete reaction.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a continuous flow process to enhance efficiency and yield.